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Compound of Interest

Compound Name: Carbenicillin

Cat. No.: B1668345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the antimicrobial spectrum of carbenicillin, a

semisynthetic carboxypenicillin, with a specific focus on its activity against gram-negative

bacteria. Carbenicillin is notable for its bactericidal action, which it achieves by inhibiting the

synthesis of the bacterial cell wall.[1][2] While it possesses a broad spectrum of activity, its

most critical application has been in treating infections caused by Pseudomonas aeruginosa

and various Proteus species.[3][4]

Mechanism of Action
Carbenicillin, like other β-lactam antibiotics, targets the final stage of peptidoglycan synthesis,

an essential component of the bacterial cell wall. The structural integrity of the cell wall is

crucial for bacteria to withstand osmotic pressure and maintain their shape.

The process involves the following key steps:

Penetration of the Outer Membrane: In gram-negative bacteria, carbenicillin must first

traverse the outer membrane to reach its target in the periplasmic space. It is able to do this

by passing through porin channels.[5]

Binding to Penicillin-Binding Proteins (PBPs): Once in the periplasm, carbenicillin
covalently binds to the active site of Penicillin-Binding Proteins (PBPs).[5][6]
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Inhibition of Transpeptidation: PBPs are bacterial enzymes responsible for the final

transpeptidation step in peptidoglycan synthesis, which involves cross-linking the peptide

chains of adjacent glycan strands.[3] By acylating the transpeptidase domain, carbenicillin
inactivates the enzyme.[3]

Cell Wall Destabilization and Lysis: The inhibition of peptidoglycan cross-linking weakens the

cell wall.[5] This disruption, combined with the activity of bacterial autolytic enzymes

(autolysins), leads to cell lysis and bacterial death.[3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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